Cas no 193690-82-3 (Faradiol 3-Myristate)

• Product Name: Faradiol 3-Myristate
• CAS No: 193690-82-3
• MF: C₄₄H₇₆O₃
• MW: 653.072454452515
• CID: 5172769
• PubChem ID: 11763698
• Update Time: 2025-08-05

Faradiol 3-Myristate Chemical and Physical Properties

Names and Identifiers

• Faradiol 3-myristate
• Faradiol-3-o-myristate
• Faradiol 3-monomyristate
• RK5P79M6DQ
• Urs-20-ene-3,16-diol, 3-tetradecanoate, (3β,16β,18α,19α)-
• Faradiol myristate
• URS-20-ENE-3,16-DIOL, 3-TETRADECANOATE, (3.BETA.,16.BETA.,18.ALPHA.,19.ALPHA.)-
• UNII-RK5P79M6DQ
• ((3S,4aR,6aR,6aR,6bR,8S,8aS,12S,12aR,14aR,14bR)-8-Hydroxy-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,6a,7,8,9,12,12a,13,14,14a-tetradecahydro-1H-picen-3-yl) tetradecanoate
• DTXSID501198792
• URS-20-ene-3,16-diol, 3-tetradecanoate, (3beta,16beta,18alpha,19alpha)-
• 193690-82-3
• Faradiol 3-Myristate

• Inchi： 1S/C44H76O3/c1-10-11-12-13-14-15-16-17-18-19-20-21-38(46)47-37-26-28-41(6)34(40(37,4)5)25-29-43(8)35(41)23-22-33-39-32(3)31(2)24-27-42(39,7)36(45)30-44(33,43)9/h24,32-37,39,45H,10-23,25-30H2,1-9H3/t32-,33-,34+,35-,36+,37+,39-,41+,42-,43-,44-/m1/s1
• InChI Key： NBOLCRCNSYVBMT-JVFFPKSBSA-N
• SMILES： O[C@@H]1[C@@]2(C)CC=C(C)[C@@H](C)[C@@H]2[C@H]2CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]3(C)[C@]2(C)C1)OC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 652.57944628g/mol
• Monoisotopic Mass: 652.57944628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 47
• Rotatable Bond Count: 14
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Faradiol 3-Myristate

Research Brief on Faradiol 3-Myristate (CAS: 193690-82-3): Recent Advances and Applications in Chemical Biology and Medicine

Faradiol 3-Myristate (CAS: 193690-82-3) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic applications in chemical biology and medicine. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its molecular mechanisms, pharmacological properties, and emerging applications in drug development. The compound, a derivative of faradiol, is characterized by its unique esterification with myristic acid, which enhances its bioavailability and biological activity.

Recent studies have highlighted the anti-inflammatory and anti-cancer properties of Faradiol 3-Myristate. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in inhibiting the NF-κB signaling pathway, a key regulator of inflammation and cancer progression. The study utilized in vitro and in vivo models to show that Faradiol 3-Myristate significantly reduces the production of pro-inflammatory cytokines and induces apoptosis in cancer cells. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies.

In addition to its anti-inflammatory effects, Faradiol 3-Myristate has shown promise in neuroprotection. A recent preprint on *bioRxiv* reported its ability to cross the blood-brain barrier and mitigate oxidative stress in neuronal cells. The study employed advanced mass spectrometry techniques to track the compound's distribution and metabolism in rodent models, revealing its accumulation in brain tissues. This property positions Faradiol 3-Myristate as a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and optimization of Faradiol 3-Myristate have also been a focus of recent research. A 2022 paper in *Organic & Biomolecular Chemistry* detailed a novel enzymatic method for its production, which offers higher yields and purity compared to traditional chemical synthesis. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. Moreover, computational modeling studies have provided insights into the compound's structure-activity relationship, aiding in the design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of Faradiol 3-Myristate. Issues such as pharmacokinetics, long-term toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound. In conclusion, Faradiol 3-Myristate represents a compelling area of research in chemical biology and medicine, with its multifaceted biological activities and potential for drug development.